Cas no 2228687-45-2 (O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine)

• Product Name: O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine
• CAS No: 2228687-45-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6536361
• PubChem ID: 165636992
• Update Time: 2025-05-21

O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine
• 2228687-45-2
• EN300-1997921

• Inchi： 1S/C11H17NO/c1-11(2,9-13-12)8-10-6-4-3-5-7-10/h3-7H,8-9,12H2,1-2H3
• InChI Key： ZTUDAEAPRUUPSC-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine

Introduction to O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine and Its Significance in Modern Chemical Research

O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine (CAS No. 2228687-45-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine consists of a hydroxylamine moiety linked to a bulky side chain, which enhances its reactivity and stability under various conditions. This structural configuration makes it an invaluable intermediate in organic synthesis, particularly in the preparation of complex molecules that are essential for drug discovery and development.

In recent years, the demand for high-quality intermediates like O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine has surged due to advancements in synthetic chemistry and the increasing complexity of pharmaceutical formulations. The compound's ability to participate in a wide range of chemical reactions, including nucleophilic substitution and condensation reactions, makes it a versatile tool for synthetic chemists.

One of the most notable applications of O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine is in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel compounds with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit promising activities as antioxidants and anti-inflammatory agents. These findings highlight the importance of O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine in medicinal chemistry and its contribution to the discovery of new drugs.

The compound's stability under various conditions also makes it an attractive choice for industrial applications. Its resistance to degradation under thermal and oxidative stress ensures that it remains effective throughout the synthesis process. This characteristic is particularly crucial in large-scale manufacturing where consistency and reliability are paramount.

Recent research has also explored the role of O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine in catalytic processes. Studies have demonstrated its efficacy as a ligand in transition metal-catalyzed reactions, which are essential for constructing complex organic molecules. These findings open up new avenues for the use of this compound in catalytic systems, further expanding its utility in chemical research.

The synthesis of O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine itself is a testament to the ingenuity of modern synthetic chemistry. The process involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, making it more accessible for research and industrial applications.

In conclusion, O-(2,2-dimethyl-3-phenylpropyl)hydroxylamine (CAS No. 2228687-45-2) is a multifaceted compound with significant implications in chemical research and pharmaceutical development. Its unique structural properties and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance is only expected to grow.